N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-nitrobenzamide

• IUPAC Name: N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C18H18N6O4/c1-4-14-11(3)19-18(21-17(14)26)23-15(8-10(2)22-23)20-16(25)12-6-5-7-13(9-12)24(27)28/h5-9H,4H2,1-3H3,(H,20,25)(H,19,21,26)
• InChI Key: CAHHYMRRFMMYIK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C18H18N6O4
• Molecular Weight: 382.4 g/mol

Description

N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C18H18N6O4 and its molecular weight is 382.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related pyrazole derivatives have been a subject of interest due to their potential as antitumor, antifungal, and antibacterial agents. One study detailed the synthesis, characterization, and X-ray crystal analysis of pyrazole derivatives, identifying the geometric parameters and theoretical physical and chemical properties of these compounds. Their biological activity against breast cancer and microbes was confirmed, highlighting the significance of the structural features for their activity (Titi et al., 2020).

Antitumor Activity

Several studies have focused on the antitumor activities of pyrazole derivatives. One investigation synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and evaluated their antitumor activity on the MCF-7 human breast adenocarcinoma cell line, with some compounds displaying potent inhibitory activity (Abdellatif et al., 2014). Another study explored the antimitotic agents derived from pyridine derivatives, finding significant antitumor activity in mice, further emphasizing the therapeutic potential of such compounds (Temple et al., 1992).

Potential as PET Imaging Agents

The development of novel PET imaging agents for tumor detection has also been a significant area of research. Two pyrazolo[1,5-a]pyrimidine derivatives were synthesized and labeled with (18)F, demonstrating promising results in vitro and in vivo for tumor imaging, which could aid in the diagnosis and monitoring of cancer (Xu et al., 2011).

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives has been investigated, with some compounds showing inhibitory activity against a range of pathogens, suggesting their utility in developing new antimicrobial agents (Daidone et al., 1992).